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Compound of Interest

Compound Name: 1-Tetracosene

Cat. No.: B167344

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
and disposal of 1-Tetracosene. The following procedural guidance is designed to ensure safe
laboratory practices and to answer specific operational questions, establishing a foundation of
trust in our commitment to laboratory safety beyond the product itself.

Hazard Identification and Personal Protective
Equipment (PPE)

1-Tetracosene is a long-chain hydrocarbon. While it has a high flash point, indicating low
flammaubility, it is classified by the Globally Harmonized System (GHS) as an aspiration hazard.
[1] Ingestion and subsequent entry into the airways may be fatal. Therefore, appropriate
personal protective equipment and handling precautions are mandatory.

Table 1: Hazard Classification for 1-Tetracosene

Hazard . L.
. GHS Code Description Source
Classification

May be fatal if
Aspiration Hazard H304 swallowed and enters [1]

airways
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Table 2: Recommended Personal Protective Equipment (PPE) for Handling 1-Tetracosene

PPE Category Item Specification Rationale

Protects against
) Safety Glasses or N ]
Eye Protection Goddl ANSI Z87.1 certified accidental splashes or
oggles
99 airborne particles.

_ _ Nitrile gloves offer
) o Chemical-resistant, )
Hand Protection Nitrile Gloves good resistance to

disposable
hydrocarbons.[2][3][4]
Protects skin and
Body Protection Laboratory Coat Standard personal clothing from
contamination.
A fume hood should
be used if there is a
) ) ] Use in a well- potential for
Respiratory Protection  Not generally required ) )
ventilated area generating aerosols or

if heating the

substance.

Physical and Chemical Properties

Understanding the physical and chemical properties of 1-Tetracosene is crucial for safe
handling and storage. At standard room temperature, 1-Tetracosene is a solid, as its melting
point is above typical ambient temperatures.

Table 3: Physical and Chemical Properties of 1-Tetracosene
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Property Value Source
Physical State Solid at room temperature [5]
Melting Point 453 °C [5]
Boiling Point 386.1 °C at 760 mmHg [6]
Flash Point 217.1 °C (423.0 °F) [7]
Molecular Formula C24Has [1][6]
Molecular Weight 336.64 g/mol [1][5]
Solubility Insoluble in water. Soluble in 7]
alcohol.

Operational Plan for Handling

A systematic approach to handling 1-Tetracosene will minimize risks. The following workflow
outlines the key steps from preparation to cleanup.
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Workflow for Handling 1-Tetracosene

Preparation

Review Safety Data Sheet (SDS)

:

Don Personal Protective Equipment (PPE)

;

Prepare Well-Ventilated Work Area

Handling

Weigh Required Amount

:

Transfer to Reaction Vessel

Cleanup & Disposal

Decontaminate Glassware and Surfaces

;

Dispose of Waste

;

Remove PPE

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 1-Tetracosene.
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Disposal Plan

Due to its classification as an aspiration hazard, 1-Tetracosene and any materials

contaminated with it should be disposed of as hazardous waste. This ensures the safety of all

personnel, including those who handle laboratory waste downstream.

Table 4: Disposal Plan for 1-Tetracosene and Contaminated Materials

Waste Type

Collection Container

Disposal Procedure

Solid 1-Tetracosene Waste

Labeled, sealed, and
chemically compatible

container

Collect all solid waste in a
designated hazardous waste
container. The container must
be clearly labeled with
"Hazardous Waste" and the

chemical name.

Contaminated Labware (e.qg.,

gloves, weigh boats)

Labeled, sealed plastic bag or

container

Place all disposable items that
have come into contact with 1-
Tetracosene into a designated

hazardous waste container.

Contaminated Solvents or

Solutions

Labeled, sealed, and
chemically compatible solvent

waste container

Collect any solvents used for
cleaning or in reactions

involving 1-Tetracosene in a
designated hazardous waste

container for organic solvents.

Disposal Protocol:

e Segregation: Do not mix 1-Tetracosene waste with non-hazardous laboratory trash.

o Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the

full chemical name "1-Tetracosene".

o Storage: Store waste containers in a designated satellite accumulation area.

© 2025 BenchChem. All rights reserved. 5/7

Tech Support


https://www.benchchem.com/product/b167344?utm_src=pdf-body
https://www.benchchem.com/product/b167344?utm_src=pdf-body
https://www.benchchem.com/product/b167344?utm_src=pdf-body
https://www.benchchem.com/product/b167344?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Pickup: Arrange for hazardous waste pickup through your institution's Environmental Health
and Safety (EHS) office. Do not dispose of 1-Tetracosene down the drain or in regular trash.

[8][°]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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